Cas no 1245647-88-4 ((3-Bromo-6-ethoxypyridin-2-yl)methanol)

• Product Name: (3-Bromo-6-ethoxypyridin-2-yl)methanol
• CAS No: 1245647-88-4
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD14706825
• CID: 1082407
• PubChem ID: 72206734
• Update Time: 2025-11-01

(3-Bromo-6-ethoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-6-ethoxypyridin-2-yl)methanol
• 3-bromo-6-ethoxy-2-Pyridinemethanol
• 1245647-88-4
• DB-366277
• EN300-23020236

• MDL： MFCD14706825
• Inchi： 1S/C8H10BrNO2/c1-2-12-8-4-3-6(9)7(5-11)10-8/h3-4,11H,2,5H2,1H3
• InChI Key： BCTLPWXUPKNZQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CO)OCC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (3-Bromo-6-ethoxypyridin-2-yl)methanol

(3-Bromo-6-ethoxypyridin-2-yl)methanol (CAS No. 1245647-88-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(3-Bromo-6-ethoxypyridin-2-yl)methanol (CAS No. 1245647-88-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a brominated pyridine ring with an ethoxy substituent and a hydroxymethyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The molecular formula of (3-Bromo-6-ethoxypyridin-2-yl)methanol is C₉H₁₁BrNO₂, and its molecular weight is approximately 239.09 g/mol. The compound's structure consists of a pyridine ring with a bromine atom at the 3-position, an ethoxy group at the 6-position, and a hydroxymethyl group at the 2-position. This arrangement provides a rich platform for further chemical modifications, making it an attractive starting material for drug discovery and development.

In recent years, (3-Bromo-6-ethoxypyridin-2-yl)methanol has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of inhibitors targeting specific enzymes and receptors. For instance, researchers have explored its utility in the development of inhibitors for kinases, which are crucial enzymes involved in various cellular processes such as signal transduction and cell cycle regulation.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of (3-Bromo-6-ethoxypyridin-2-yl)methanol as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases. The study demonstrated that compounds derived from this intermediate exhibited high potency and selectivity against specific kinases, making them promising candidates for further preclinical and clinical evaluation.

Beyond kinase inhibition, (3-Bromo-6-ethoxypyridin-2-yl)methanol has also shown promise in the development of compounds targeting other important biological targets. For example, it has been used as a building block in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are major targets for drug discovery due to their involvement in numerous physiological processes and diseases.

The hydroxymethyl group in (3-Bromo-6-ethoxypyridin-2-yl)methanol provides a reactive site for further functionalization, enabling chemists to introduce various substituents to modulate the compound's biological activity. This flexibility is particularly valuable in optimizing lead compounds for improved pharmacological properties such as solubility, stability, and bioavailability.

In addition to its role as an intermediate in drug synthesis, (3-Bromo-6-ethoxypyridin-2-yl)methanol has been investigated for its intrinsic biological properties. Preliminary studies have suggested that it may possess antimicrobial activity against certain bacterial strains, although further research is needed to fully understand its potential therapeutic applications in this area.

The synthetic accessibility of (3-Bromo-6-ethoxypyridin-2-yl)methanol has also contributed to its popularity among medicinal chemists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the bromination of 6-methylpyridine followed by alkylation with ethyl iodide and subsequent reduction to introduce the hydroxymethyl group.

The physical properties of (3-Bromo-6-ethoxypyridin-2-yl)methanol, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. The compound is typically obtained as a white crystalline solid with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its handling and processing in laboratory settings.

In conclusion, (3-Bromo-6-ethoxypyridin-2-yl)methanol (CAS No. 1245647-88-4) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules targeting various biological targets. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.